Cas no 51072-78-7 (4(1H)-Pyrimidinone, 6-methyl-2-(1-propenyl)- (9CI))

• Product Name: 4(1H)-Pyrimidinone, 6-methyl-2-(1-propenyl)- (9CI)
• CAS No: 51072-78-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1020930
• PubChem ID: 136635613
• Update Time: 2025-04-20

4(1H)-Pyrimidinone, 6-methyl-2-(1-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-methyl-2-(1-propenyl)- (9CI)
• 51072-78-7
• 6-Methyl-2-(prop-1-en-1-yl)pyrimidin-4(1H)-one

• Inchi： 1S/C8H10N2O/c1-3-4-7-9-6(2)5-8(11)10-7/h3-5H,1-2H3,(H,9,10,11)/b4-3+
• InChI Key： GLMMJXOOQMGSFW-ONEGZZNKSA-N
• SMILES： O=C1C=C(C)N=C(/C=C/C)N1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų